2-hydroxy-6-methylpyridine-3-carbaldehyde
Overview
Description
2-Hydroxy-6-methylpyridine-3-carbaldehyde, also known as 3-hydroxy-6-methylpyridine-2-carbaldehyde, is a chemical compound with the molecular formula C7H7NO2 . It is an aldehyde with a short chain . This compound is used as a building block for the synthesis of spiropyran, a magnetic heterocyclic compound .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI code: 1S/C7H7NO2/c1-5-2-3-7(10)6(4-9)8-5/h2-4,10H,1H3 . This indicates that the molecule consists of a pyridine ring with a hydroxy group at the 3rd position, a methyl group at the 6th position, and a carbaldehyde group at the 2nd position .Physical And Chemical Properties Analysis
This compound is a powder with a melting point of 106-108°C . It has a molecular weight of 137.14 .Scientific Research Applications
Synthesis of Organic Compounds
2-Hydroxy-6-methylpyridine-3-carbaldehyde is used in the synthesis of various organic compounds. For instance, it is involved in the synthesis of 4-norpyridoxine through heterodiene condensation, involving stages like reduction by NaBH4 (Chekhun et al., 1974). Additionally, its derivatives are used in the preparation of new pyridine Schiff bases, contributing to the development of biologically active molecules and pesticides (Gangadasu et al., 2002).
Inorganic Chemistry
In inorganic chemistry, derivatives of this compound are utilized in nickel(II) carboxylate chemistry. The use of these derivatives leads to the formation of penta and hexanuclear complexes with various structural and magnetic properties (Escuer et al., 2011).
Catalysis and Reaction Studies
This compound is also significant in catalysis and reaction mechanism studies. For example, its derivatives are used in palladium-catalyzed imine hydrolysis, offering insights into the transition metal-catalyzed hydrolysis of imines (Ahmad et al., 2019).
Pharmaceutical Research
In pharmaceutical research, derivatives of this compound are investigated for their potential as anticancer agents. The synthesis and characterization of new complexes with anticancer activity have been reported, indicating their utility in cancer treatment (Elsayed et al., 2014).
Drug Delivery Research
Furthermore, studies on drug delivery systems have utilized this compound. For instance, the elimination rate of a quaternary pyridinium salt derivative from the brain in mice has been studied, demonstrating its potential in drug delivery across the blood-brain barrier (Bodor et al., 1978).
Mechanism of Action
Biochemical Pathways
The specific biochemical pathways affected by 2-hydroxy-6-methylpyridine-3-carbaldehyde are currently unknown . The compound’s potential effects on these pathways could be diverse, given the broad reactivity of aldehydes in biological systems.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as pH, temperature, and the presence of other molecules can affect a compound’s stability and its interactions with its targets . .
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-hydroxy-6-methylpyridine-3-carbaldehyde involves the conversion of 2,6-lutidine to the desired product through a series of reactions.", "Starting Materials": [ "2,6-lutidine", "Sodium nitrite", "Sodium acetate", "Acetic acid", "Hydrogen peroxide", "Sodium hydroxide", "Water" ], "Reaction": [ "Step 1: Dissolve 2,6-lutidine in acetic acid and add sodium nitrite to the solution.", "Step 2: Add a solution of sodium acetate in water to the reaction mixture and stir for 30 minutes.", "Step 3: Add hydrogen peroxide to the reaction mixture and stir for 1 hour.", "Step 4: Add sodium hydroxide to the reaction mixture to adjust the pH to 7-8.", "Step 5: Extract the product with ethyl acetate and dry over anhydrous sodium sulfate.", "Step 6: Purify the product by column chromatography to obtain 2-hydroxy-6-methylpyridine-3-carbaldehyde." ] } | |
CAS RN |
78440-89-8 |
Molecular Formula |
C7H7NO2 |
Molecular Weight |
137.1 |
Purity |
95 |
Origin of Product |
United States |
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